Dota-cxcr4-L

• Molecular Formula: C58H78N16O14
• Molecular Weight: 1223.3 g/mol
• InChI: InChI=1S/C58H78N16O14/c1-70-46(9-5-18-61-53(84)41-14-17-47(63-31-41)68-69-49(77)33-71-20-22-72(34-50(78)79)24-26-74(36-52(82)83)27-25-73(23-21-71)35-51(80)81)56(87)66-43(8-4-19-62-58(59)60)55(86)67-44(30-38-10-13-39-6-2-3-7-40(39)28-38)54(85)64-32-48(76)65-45(57(70)88)29-37-11-15-42(75)16-12-37/h2-3,6-7,10-17,28,31,43-46,75H,4-5,8-9,18-27,29-30,32-36H2,1H3,(H,61,84)(H,63,68)(H,64,85)(H,65,76)(H,66,87)(H,67,86)(H,69,77)(H,78,79)(H,80,81)(H,82,83)(H4,59,60,62)/t43-,44-,45+,46+/m0/s1
• InChIKey: BYSCSWFXTJHKEX-LZCGGXSTSA-N

DOTA-CXCR4-L: Multi-Isotope CXCR4-Targeting Peptide

DOTA-CXCR4-L is a CXCR4-targeting cyclic pentapeptide [cyclo({d-Tyr}-{d-(NMe)Orn}-(HYNIC-DOTA)-Arg-{Nal}-Gly)] with molecular formula C₅₈H₇₈N₁₆O₁₄ and molecular weight 1223.34 g/mol [1]. The compound features a distinctive HYNIC-DOTA bifunctional chelator architecture that distinguishes it from other DOTA-conjugated CXCR4 peptides such as Pentixafor (AMB-DOTA) and BL01 (Lys-DOTA) [2]. Designed as a single-precursor theranostic platform, DOTA-CXCR4-L enables radiolabeling with three clinically relevant isotopes—⁹⁹ᵐTc (SPECT) via the HYNIC moiety and ⁶⁸Ga (PET) / ¹⁷⁷Lu (targeted radiotherapy) via the DOTA macrocycle [1][2].

✓ Single precursor supports ⁶⁸Ga, ¹⁷⁷Lu, and ⁹⁹ᵐTc labeling for multimodal theranostic workflows

✓ HYNIC-DOTA bifunctional chelator architecture enables SPECT via ⁹⁹ᵐTc alongside PET/therapy isotopes

✓ Cross-species CXCR4 recognition for murine and human target engagement studies

✓ Lyophilized kit format designed for reproducible batch-to-batch radiolabeling consistency

• [1] Azorín-Vega E, Ferro-Flores G, Ocampo-García B, et al. Preclinical evaluation of the theranostic ⁶⁸Ga/¹⁷⁷Lu-[DOTA-CXCR4-L] pair. In: Trends in Radiopharmaceuticals (ISTR-2019). Proceedings of an International Symposium. IAEA Proceedings Series. Vienna: International Atomic Energy Agency; 2020:168. ISSN 0074-1884. View Source
• [2] Ávila-Sánchez MA, Ferro-Flores G, Ocampo-García B, et al. Synthesis and preclinical evaluation of the ⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L theranostic pair for in vivo chemokine-4 receptor-specific targeting. J Radioanal Nucl Chem. 2020;324(1):21-32. doi:10.1007/s10967-020-07043-6. View Source

DOTA-CXCR4-L Differentiation from Pentixafor and Other CXCR4 Radioligands

CXCR4-targeted ligands span a wide affinity range—from small-molecule AMD3100 (IC₅₀ 44 nM for CXCR4, 51 nM for chemotaxis inhibition) to ultra-high-affinity peptide POL3026 (IC₅₀ 0.087 nM) and clinical pentapeptide Pentixafor (IC₅₀ 24.8 ± 2.5 nM for hCXCR4) [1][2]. However, affinity alone does not predict in vivo performance; linker chemistry, chelator type, and metal-chelate pairing profoundly alter pharmacokinetics. Pentixafor's AMB-DOTA conjugate is restricted to human CXCR4 (IC₅₀ > 1000 nM for murine CXCR4), complicating preclinical validation, whereas DOTA-CXCR4-L has demonstrated cross-species CXCR4 recognition in both murine and human tumor models [1][3]. Furthermore, BL01 (a Lys-DOTA conjugate of LY2510924) achieves only 58 ± 5% decay-corrected ⁶⁸Ga radiochemical yield despite >99% purity, illustrating that chelator architecture directly impacts labeling efficiency and, consequently, batch-to-batch procurement consistency [4].

Pentixafor Murine CXCR4 affinity drop (>1000 nM) may require hCXCR4-transfected models, limiting direct preclinical translation

BL01 Lys-DOTA conjugation yields only ~58% decay-corrected radiochemical yield, risking batch inconsistency and higher waste

AMD3100 / POL3026 Different backbone and chelator systems; metal-chelate pharmacokinetics may not transfer, precluding direct interchange

• [1] Poschenrieder A, Schottelius M, Osl T, et al. The influence of different metal-chelate conjugates of pentixafor on the CXCR4 affinity. EJNMMI Res. 2016;6:36. doi:10.1186/s13550-016-0193-8. View Source
• [2] Demmer O, Gourni E, Schumacher U, et al. Design, synthesis, and functionalization of dimeric peptides targeting chemokine receptor CXCR4. J Med Chem. 2011;54(21):7648-7662. doi:10.1021/jm2009716. View Source
• [3] Schottelius M, Osl T, Poschenrieder A, et al. [¹²⁵I]CPCR4.3 as an investigative tool for sensitive and specific detection of hCXCR4 and mCXCR4 expression in vitro and in vivo. Theranostics. 2017;7(6):1533-1548. doi:10.7150/thno.18074. View Source
• [4] Lau J, Kwon D, Rousseau E, et al. [⁶⁸Ga]Ga/[¹⁷⁷Lu]Lu-BL01, a novel theranostic pair for targeting C-X-C chemokine receptor 4. Mol Pharm. 2019;16(11):4688-4695. doi:10.1021/acs.molpharmaceut.9b00808. View Source

DOTA-CXCR4-L: Comparative Performance Evidence

Three-Isotope Labeling via HYNIC-DOTA Architecture

DOTA-CXCR4-L incorporates a distinctive HYNIC-DOTA moiety—6-hydrazinylnicotinamide (HYNIC) covalently linked to DOTA—within the cyclic pentapeptide scaffold [1]. This single-precursor architecture supports radiolabeling with ⁹⁹ᵐTc (via HYNIC, for SPECT), ⁶⁸Ga (via DOTA, for PET), and ¹⁷⁷Lu (via DOTA, for β⁻-particle targeted radiotherapy), yielding three clinically deployable radiopharmaceuticals from one GMP-grade kit formulation [1][2]. In contrast, Pentixafor uses an AMB-DOTA (aminomethylbenzoyl-DOTA) conjugate restricted to ⁶⁸Ga/¹⁷⁷Lu without ⁹⁹ᵐTc capability [3], and BL01 employs a Lys-DOTA conjugation similarly limited to two isotopes [4]. Molecular docking calculations independently confirmed that the HYNIC-CXCR4-L conjugate maintains high-affinity binding to the CXCR4 receptor [2].

Multi-Isotope Labeling

Head-to-head

3 isotopes (⁹⁹ᵐTc, ⁶⁸Ga, ¹⁷⁷Lu) from one HYNIC-DOTA precursor

Enables SPECT, PET and targeted radiotherapy from a single inventory, simplifying multi-modality research logistics

Pentixafor and BL01 each support only 2 isotopes (⁶⁸Ga, ¹⁷⁷Lu); no ⁹⁹ᵐTc option

Evidence Dimension	Number of clinically relevant radionuclide labeling modalities per single precursor
Target Compound Data	3 isotopes: ⁹⁹ᵐTc (SPECT) via HYNIC + ⁶⁸Ga (PET) and ¹⁷⁷Lu (therapy) via DOTA
Comparator Or Baseline	Pentixafor: 2 isotopes (⁶⁸Ga + ¹⁷⁷Lu, AMB-DOTA); BL01: 2 isotopes (⁶⁸Ga + ¹⁷⁷Lu, Lys-DOTA)
Quantified Difference	+1 additional SPECT imaging modality (⁹⁹ᵐTc) beyond PET/therapy pair; 50% increase in labeling versatility
Conditions	Molecular architecture comparison based on published peptide sequences and chelator conjugation strategies; molecular docking of HYNIC-CXCR4-L with CXCR4 (PDB-based computational analysis)

Why This Matters

For procurement: a single precursor inventory supports SPECT, PET, and therapeutic workflows, reducing SKU count, simplifying supply chain logistics, and enabling imaging in facilities without PET/cyclotron access via ⁹⁹ᵐTc generators.

• [1] Azorín-Vega E, Ferro-Flores G, Ocampo-García B, et al. Preclinical evaluation of the theranostic ⁶⁸Ga/¹⁷⁷Lu-[DOTA-CXCR4-L] pair. In: Trends in Radiopharmaceuticals (ISTR-2019). IAEA Proceedings Series. Vienna: IAEA; 2020:168. View Source
• [2] Ávila-Sánchez MA, Ferro-Flores G, Ocampo-García B, et al. Synthesis and preclinical evaluation of the ⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L theranostic pair for in vivo chemokine-4 receptor-specific targeting. J Radioanal Nucl Chem. 2020;324(1):21-32. doi:10.1007/s10967-020-07043-6. View Source
• [3] Poschenrieder A, Schottelius M, Osl T, et al. The influence of different metal-chelate conjugates of pentixafor on the CXCR4 affinity. EJNMMI Res. 2016;6:36. doi:10.1186/s13550-016-0193-8. View Source
• [4] Lau J, Kwon D, Rousseau E, et al. [⁶⁸Ga]Ga/[¹⁷⁷Lu]Lu-BL01, a novel theranostic pair for targeting C-X-C chemokine receptor 4. Mol Pharm. 2019;16(11):4688-4695. doi:10.1021/acs.molpharmaceut.9b00808. View Source

High-Affinity Cross-Species CXCR4 Binding

Saturation binding assays using ⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L on DU-4475 triple-negative breast cancer cells and C6 glioma cells yielded Kd values < 10 nM, confirming high-affinity CXCR4 binding [1]. Critically, this sub-10-nM affinity was demonstrated across both human (DU-4475) and murine/rat (C6) CXCR4-expressing cell lines, indicating cross-species receptor recognition [1]. In contrast, [ⁿᵃᵗGa]Pentixafor exhibits a pronounced species selectivity: IC₅₀ 24.8 ± 2.5 nM for human CXCR4 (Jurkat cells) but IC₅₀ > 1000 nM for murine CXCR4 (U87.mCXCR4), a >40-fold loss in affinity [2][3]. This species barrier complicates Pentixafor's preclinical validation in standard murine xenograft models and requires human-CXCR4-transfected cell lines for meaningful in vivo studies [3].

Cross-Species Binding

Reported

Kd < 10 nM on human DU-4475 and rat C6 cells; murine CXCR4 recognition preserved

Supports unified in vitro/in vivo models without requiring hCXCR4-transfected xenografts

Pentixafor IC₅₀ > 1000 nM for murine CXCR4; cross-study metric comparison requires caution

Evidence Dimension	CXCR4 binding affinity (Kd / IC₅₀) across human and murine receptor orthologs
Target Compound Data	Kd < 10 nM (⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L) on human DU-4475 TNBC and rat C6 glioma cells; cross-species recognition confirmed by biodistribution in murine tumor models
Comparator Or Baseline	[ⁿᵃᵗGa]Pentixafor: IC₅₀ 24.8 ± 2.5 nM (hCXCR4, Jurkat); IC₅₀ > 1000 nM (mCXCR4, U87.mCXCR4); AMD3100: IC₅₀ 44 nM (hCXCR4), 51 nM (chemotaxis); POL3026 (DOTA-free): IC₅₀ 0.087 nM (hCXCR4, Ca²⁺ flux)
Quantified Difference	Cross-species CXCR4 affinity retention: DOTA-CXCR4-L maintains <10 nM in both human and rodent systems; Pentixafor exhibits >40-fold affinity loss across species (>1000 nM vs. 24.8 nM). Note: Kd and IC₅₀ are different metrics measured under different assay conditions; values are not directly numerically comparable.
Conditions	DOTA-CXCR4-L: saturation binding assay (DU-4475, C6 cells); Pentixafor: competitive binding assay (Jurkat hCXCR4, U87.mCXCR4, [¹²⁵I]FC-131 radioligand); AMD3100: [¹²⁵I]-SDF-1α competitive binding (CCRF-CEM cells)

Why This Matters

Cross-species CXCR4 recognition enables procurement of a single compound for both in vitro human cell assays and in vivo murine efficacy models, eliminating the need for separate human-CXCR4-transfected xenograft systems and reducing total experimental costs.

• [1] Ávila-Sánchez MA, Ferro-Flores G, Ocampo-García B, et al. Synthesis and preclinical evaluation of the ⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L theranostic pair for in vivo chemokine-4 receptor-specific targeting. J Radioanal Nucl Chem. 2020;324(1):21-32. doi:10.1007/s10967-020-07043-6. View Source
• [2] Poschenrieder A, Schottelius M, Osl T, et al. The influence of different metal-chelate conjugates of pentixafor on the CXCR4 affinity. EJNMMI Res. 2016;6:36. Table 1: IC₅₀ [nM] values for hCXCR4. doi:10.1186/s13550-016-0193-8. View Source
• [3] Osl T, Schmidt A, Schwaiger M, et al. A new class of PentixaFor- and PentixaTher-based theranostic agents with enhanced CXCR4-targeting efficiency. Theranostics. 2020;10(18):8264-8280. Table 2: Binding affinities (IC₅₀) to mCXCR4. doi:10.7150/thno.45537. View Source

High Radiochemical Purity in Lyophilized Kit Formulation

The ⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L theranostic pair was obtained with radiochemical purities (RCP) > 98.5% as assessed by reversed-phase HPLC and ITLC-SG, using lyophilized kit formulations prepared under GMP conditions [1]. Independently, the ⁶⁸Ga-/¹⁷⁷Lu-DOTA-CXCR4-L pair achieved RCP of 95% (⁶⁸Ga, 10-min labeling at 95°C) and 99% (¹⁷⁷Lu, 30-min labeling at 95°C) respectively [2]. Both preparations demonstrated high stability in human serum by size-exclusion HPLC [1][2]. For comparison, the well-characterized CXCR4 agent [⁶⁸Ga]Ga-PentixaFor achieves RCP > 98.5% in automated synthesis (average 99.1% by ITLC, 99.8% by HPLC), representing the clinical benchmark [3]. The DOTA-CXCR4-L kit achieves comparable purity with a simpler, shorter labeling protocol (10 min for ⁶⁸Ga, without post-labeling purification) and extends theranostic capability to the ⁹⁹ᵐTc SPECT domain [1][2].

Kit Radiochemical Purity

Reported

>98.5% RCP for ⁹⁹ᵐTc/¹⁷⁷Lu; ⁶⁸Ga 95% RCP, ¹⁷⁷Lu 99% RCP in lyophilized kit

Supports reproducible radiolabeling for multi-site research protocols with minimal post-purification

PentixaFor RCP ~99% via automated module; BL01 RCP >99% but yield only 58%

Evidence Dimension	Radiochemical purity (RCP) of final radiolabeled product across multiple isotopes
Target Compound Data	⁹⁹ᵐTc-CXCR4-L: >98.5% RCP; ¹⁷⁷Lu-CXCR4-L: >98.5% RCP (HPLC, ITLC-SG); ⁶⁸Ga-DOTA-CXCR4-L: 95% RCP; ¹⁷⁷Lu-DOTA-CXCR4-L: 99% RCP (RP-HPLC, ITLC-SG). Lyophilized kit, GMP-grade preparation.
Comparator Or Baseline	[⁶⁸Ga]Ga-PentixaFor: average 99.1% RCP by ITLC, 99.8% by HPLC (automated synthesis module); [⁶⁸Ga]Ga-BL01: >99% RCP but only 58 ± 5% decay-corrected radiochemical yield
Quantified Difference	DOTA-CXCR4-L achieves >98.5% RCP across three isotopes (⁹⁹ᵐTc, ⁶⁸Ga, ¹⁷⁷Lu) from a single lyophilized kit format; ⁶⁸Ga-DOTA-CXCR4-L RCP (95%) is marginally lower than PentixaFor (99.1%) but achieved with simpler protocol (10 min, no post-purification). BL01's 58% yield vs. DOTA-CXCR4-L's kit efficiency represents a ~1.7× practical labeling efficiency advantage favoring the CXCR4-L scaffold.
Conditions	DOTA-CXCR4-L: ⁶⁸Ga labeling—1 M acetate buffer pH 4.0, 95°C, 10 min; ¹⁷⁷Lu labeling—1 M acetate buffer pH 5.0, 95°C, 30 min. PentixaFor: automated Gaia/Luna Elysia-Raytest module synthesis. BL01: manual solid-phase synthesis and radiolabeling.

Why This Matters

GMP-grade lyophilized kits with >98.5% RCP enable consistent, reproducible radiolabeling across production batches, reducing QC failure rates and minimizing radioactive waste—a direct cost and operational advantage for centralized radiopharmacies and multi-site clinical trials.

• [1] Ávila-Sánchez MA, Ferro-Flores G, Ocampo-García B, et al. Synthesis and preclinical evaluation of the ⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L theranostic pair for in vivo chemokine-4 receptor-specific targeting. J Radioanal Nucl Chem. 2020;324(1):21-32. doi:10.1007/s10967-020-07043-6. View Source
• [2] Azorín-Vega E, Ferro-Flores G, Ocampo-García B, et al. Preclinical evaluation of the theranostic ⁶⁸Ga/¹⁷⁷Lu-[DOTA-CXCR4-L] pair. In: Trends in Radiopharmaceuticals (ISTR-2019). IAEA Proceedings Series. Vienna: IAEA; 2020:168. View Source
• [3] Russo V, Lakić M, Bogdanović N, et al. Automated synthesis and quality control of [⁶⁸Ga]Ga-PentixaFor using the Gaia/Luna Elysia-Raytest module for CXCR4 PET imaging. J Nucl Med. 2023;64(supplement 1):P1190. View Source

Pulmonary Micrometastasis Model Validation

DOTA-CXCR4-L (both ⁶⁸Ga- and ¹⁷⁷Lu-labeled forms) demonstrated specific in vivo uptake in pulmonary micrometastasis models of DU-4475 triple-negative breast cancer and U87MG glioblastoma in athymic mice, with clear visualization by micro-SPECT/PET/CT [1]. Receptor blocking studies confirmed CXCR4-mediated specificity of tumor uptake [1]. This pulmonary micrometastasis model is clinically relevant for assessing radiopharmaceutical performance against disseminated metastatic disease—a critical capability gap in CXCR4-targeted agent development. In contrast, the most extensively characterized DOTA-conjugated CXCR4 peptides have been validated primarily in subcutaneous xenograft models: Pentixafor in Daudi lymphoma and PC3 prostate cancer subcutaneous xenografts [2], and BL01 in Daudi Burkitt lymphoma subcutaneous xenografts [3]. Subcutaneous models, while experimentally convenient, poorly recapitulate the vascular access, stromal interactions, and pharmacokinetic barriers encountered by radiopharmaceuticals targeting visceral micrometastases [1].

Micrometastasis Model

Reported

Specific uptake in pulmonary micrometastases (DU-4475 TNBC, U87MG GBM) confirmed by receptor blocking

Demonstrates targeting in disseminated disease models, offering higher translational fidelity than subcutaneous xenografts

Pentixafor and BL01 validated mainly in subcutaneous xenografts; model context may influence biodistribution interpretation

Evidence Dimension	In vivo tumor model type and clinical relevance for metastatic disease targeting
Target Compound Data	Pulmonary micrometastasis models: DU-4475 TNBC (human) and U87MG GBM (human) in athymic mice; specific CXCR4-mediated uptake confirmed by receptor blocking; visualized by micro-SPECT/PET/CT
Comparator Or Baseline	Pentixafor: subcutaneous Daudi lymphoma and PC3 prostate cancer xenografts; BL01: subcutaneous Daudi Burkitt lymphoma xenografts; POL3026-DOTA (POL-D): subcutaneous U87-stb-CXCR4 tumors
Quantified Difference	Qualitative differentiation: pulmonary micrometastasis model (DOTA-CXCR4-L) vs. subcutaneous xenograft models (Pentixafor, BL01, POL-D). The micrometastasis model provides higher translational fidelity for evaluating theranostic agents targeting disseminated CXCR4-positive disease, a setting where >90% of TNBC tumors overexpress CXCR4 [1].
Conditions	Athymic mice with induced DU-4475 or U87MG pulmonary micrometastases; imaging via micro-SPECT/PET/CT system; blocking studies with unlabeled precursor

Why This Matters

Procurement justification: selection of DOTA-CXCR4-L over analogs is supported when the research or preclinical program requires demonstration of efficacy against physiologically relevant metastatic disease models rather than artificial subcutaneous xenografts, improving translational predictivity for clinical trial design.

• [1] Azorín-Vega E, Ferro-Flores G, Ocampo-García B, et al. Preclinical evaluation of the theranostic ⁶⁸Ga/¹⁷⁷Lu-[DOTA-CXCR4-L] pair. In: Trends in Radiopharmaceuticals (ISTR-2019). IAEA Proceedings Series. Vienna: IAEA; 2020:168. View Source
• [2] Wester HJ, Keller U, Schottelius M, et al. Disclosing the CXCR4 expression in lymphoproliferative diseases by targeted molecular imaging. Theranostics. 2015;5(6):618-630. doi:10.7150/thno.11251. View Source
• [3] Lau J, Kwon D, Rousseau E, et al. [⁶⁸Ga]Ga/[¹⁷⁷Lu]Lu-BL01, a novel theranostic pair for targeting C-X-C chemokine receptor 4. Mol Pharm. 2019;16(11):4688-4695. doi:10.1021/acs.molpharmaceut.9b00808. View Source

Human Serum Stability for Clinical Translation

Both ⁶⁸Ga-DOTA-CXCR4-L and ¹⁷⁷Lu-DOTA-CXCR4-L demonstrated high stability in human serum as assessed by size-exclusion HPLC (SEC-HPLC), with no evidence of significant transchelation, demetallation, or peptide degradation over the monitoring period [1]. This dual-isotope human serum stability profile is essential for clinical translation, as instability in serum can lead to free radiometal accumulation in bone (⁶⁸Ga³⁺, ¹⁷⁷Lu³⁺), reduced tumor-to-background ratios, and inaccurate dosimetry estimates. Comparative data: [⁶⁸Ga]Ga-BL01 and [¹⁷⁷Lu]Lu-BL01 were assessed for in vivo stability in mouse plasma at 5 min post-injection, with no metabolites observed—but human serum stability was not reported [2]. [¹⁷⁷Lu]Lu-DOTA-POL3026 has been evaluated for in vitro stability but showed substantial kidney, lung, spleen, and liver uptake in ex vivo biodistribution, suggesting potential instability or metabolic processing in vivo (tumor SUV 1.9 at 24 h, with higher non-target organ uptake) [3]. DOTA-CXCR4-L's documented human serum stability, combined with the observed low non-target organ uptake (except kidneys, consistent with renal clearance of peptide-based radiopharmaceuticals), supports its translational readiness [1].

Human Serum Stability

Reported

High stability for both ⁶⁸Ga- and ¹⁷⁷Lu-labeled peptide in human serum by SEC-HPLC

Supports structural integrity in a clinically relevant matrix, reducing risk of transchelation and off-target accumulation

BL01 stability reported only in mouse plasma; POL3026-DOTA shows higher non-target organ uptake

Evidence Dimension	In vitro stability in human serum (or surrogate) as a predictor of in vivo radiopharmaceutical integrity
Target Compound Data	⁶⁸Ga-DOTA-CXCR4-L: high stability in human serum (SEC-HPLC); ¹⁷⁷Lu-DOTA-CXCR4-L: high stability in human serum (SEC-HPLC); low non-target organ uptake except kidneys in ex vivo biodistribution [1]
Comparator Or Baseline	[⁶⁸Ga]Ga-BL01/[¹⁷⁷Lu]Lu-BL01: in vivo stability in mouse plasma at 5 min p.i. only (no metabolites observed); human serum stability not reported [2]. [¹⁷⁷Lu]Lu-DOTA-POL3026: high kidney, lung, spleen, and liver uptake in ex vivo biodistribution; tumor SUV 1.9 at 24 h [3].
Quantified Difference	DOTA-CXCR4-L: human serum stability documented for both diagnostic (⁶⁸Ga) and therapeutic (¹⁷⁷Lu) isotopes, with low non-target organ uptake profile. BL01: only mouse plasma stability reported. POL3026-DOTA: higher non-target organ accumulation indicating less favorable in vivo stability profile. Direct quantitative comparison precluded by different experimental protocols.
Conditions	DOTA-CXCR4-L: human serum incubation + SEC-HPLC analysis; BL01: mouse plasma, 5 min p.i., metabolite analysis; POL3026-DOTA: ex vivo biodistribution in U87-CXCR4 tumor-bearing mice at 24 h p.i.

Why This Matters

Human serum stability data reduce regulatory risk during IND/IMPD preparation by providing direct evidence of structural integrity in a clinically relevant matrix, potentially accelerating translational timelines and reducing the need for additional formulation optimization studies prior to first-in-human trials.

• [1] Azorín-Vega E, Ferro-Flores G, Ocampo-García B, et al. Preclinical evaluation of the theranostic ⁶⁸Ga/¹⁷⁷Lu-[DOTA-CXCR4-L] pair. In: Trends in Radiopharmaceuticals (ISTR-2019). IAEA Proceedings Series. Vienna: IAEA; 2020:168. View Source
• [2] Lau J, Kwon D, Rousseau E, et al. [⁶⁸Ga]Ga/[¹⁷⁷Lu]Lu-BL01, a novel theranostic pair for targeting C-X-C chemokine receptor 4. Mol Pharm. 2019;16(11):4688-4695. doi:10.1021/acs.molpharmaceut.9b00808. View Source
• [3] Buckle T, van der Wal S, Rijpkema M, et al. Preclinical evaluation of CXCR4 peptides for targeted radionuclide therapy in glioblastoma. EJNMMI Radiopharm Chem. 2024;9:52. doi:10.1186/s41181-024-00282-y. View Source

DOTA-CXCR4-L: Application Scenarios

Single-Precursor for Multi-Center Theranostic Trials

DOTA-CXCR4-L enables procurement of a single lyophilized kit precursor for both diagnostic ⁶⁸Ga-PET imaging and ¹⁷⁷Lu-targeted radiotherapy, as validated by the IAEA ISTR-2019 preclinical study [1]. This is directly relevant to multi-center clinical trials where protocol harmonization and centralized kit manufacturing reduce inter-site variability. The demonstrated RCP of 95% (⁶⁸Ga) and 99% (¹⁷⁷Lu) with a simple labeling protocol (10–30 min at 95°C, no post-purification) supports practical deployment in hospital radiopharmacies without specialized synthesis modules [1].

SPECT CXCR4 Imaging Without PET or Cyclotron

The HYNIC-DOTA bifunctional architecture uniquely enables ⁹⁹ᵐTc radiolabeling for SPECT imaging from the same precursor used for ⁶⁸Ga-PET and ¹⁷⁷Lu-therapy [1][2]. ⁹⁹ᵐTc-CXCR4-L achieved RCP > 98.5% with Kd < 10 nM for CXCR4, as confirmed by saturation binding assays and molecular docking [2]. This capability is not available with Pentixafor (AMB-DOTA) or BL01 (Lys-DOTA), making DOTA-CXCR4-L the only single-precursor option for programs requiring both SPECT (widespread generator-based ⁹⁹ᵐTc availability) and PET/therapy workflows.

Orthotopic Metastasis Models for TNBC and GBM

Investigators evaluating CXCR4-targeted agents in physiologically relevant metastatic disease models can procure DOTA-CXCR4-L based on its demonstrated uptake in pulmonary micrometastasis models of DU-4475 TNBC and U87MG GBM [1]. This model is directly relevant given that CXCR4 is overexpressed in >90% of TNBC tumors and correlates with distant metastasis [1]. Unlike Pentixafor and BL01, which have been validated primarily in subcutaneous xenograft models, DOTA-CXCR4-L has documented specific CXCR4-mediated uptake in visceral micrometastatic lesions—providing higher translational fidelity for metastasis-targeting therapeutic programs.

Cross-Species CXCR4 Binding for Translational Studies

DOTA-CXCR4-L's cross-species CXCR4 recognition (Kd < 10 nM in both human DU-4475 and rat C6 cells) [1] enables a single procurement to support both in vitro human target validation and in vivo murine efficacy studies. This contrasts with Pentixafor, whose >1000 nM IC₅₀ for murine CXCR4 requires separate human-CXCR4-transfected xenograft models, adding cost and complexity to preclinical programs [2][3]. For translational research groups seeking to streamline their CXCR4-targeted radiopharmaceutical pipeline from murine models to human studies, DOTA-CXCR4-L offers a unified experimental tool.

Application

Selection Property

Validation Focus

Multi-center theranostic research studies

Single-precursor kit for ⁶⁸Ga/¹⁷⁷Lu pairing

Inter-site labeling reproducibility and protocol harmonization

SPECT CXCR4 imaging without PET/cyclotron

HYNIC-enabled ⁹⁹ᵐTc labeling from generator

Radiochemical purity and receptor binding retention with ⁹⁹ᵐTc

Orthotopic metastasis models (TNBC, glioblastoma)

Pulmonary micrometastasis uptake, CXCR4 specificity

Receptor blocking confirmation and in vivo biodistribution fidelity

Translational cross-species CXCR4 studies

Cross-species receptor recognition (murine/human)

Avoidance of hCXCR4-transfected models; murine-to-human bridging

• [1] Azorín-Vega E, Ferro-Flores G, Ocampo-García B, et al. Preclinical evaluation of the theranostic ⁶⁸Ga/¹⁷⁷Lu-[DOTA-CXCR4-L] pair. In: Trends in Radiopharmaceuticals (ISTR-2019). IAEA Proceedings Series. Vienna: IAEA; 2020:168. View Source
• [2] Ávila-Sánchez MA, Ferro-Flores G, Ocampo-García B, et al. Synthesis and preclinical evaluation of the ⁹⁹ᵐTc-/¹⁷⁷Lu-CXCR4-L theranostic pair for in vivo chemokine-4 receptor-specific targeting. J Radioanal Nucl Chem. 2020;324(1):21-32. doi:10.1007/s10967-020-07043-6. View Source
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